Cas no 138631-05-7 (1H-Tetrazole, 5-(4-propoxyphenyl)-)

• Product Name: 1H-Tetrazole, 5-(4-propoxyphenyl)-
• CAS No: 138631-05-7
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 1264025
• Update Time: 2024-08-04

1H-Tetrazole, 5-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(4-propoxyphenyl)-
• 2H-Tetrazole, 5-(4-propoxyphenyl)-

• Inchi： 1S/C10H12N4O/c1-2-7-15-9-5-3-8(4-6-9)10-11-13-14-12-10/h3-6H,2,7H2,1H3,(H,11,12,13,14)
• InChI Key： VFQGBURVBBVPME-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OCCC)C=C2)N=NN1

Computed Properties

• Exact Mass: 204.10126

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 380.5±44.0 °C(Predicted)
• PSA: 63.69
• pka: 4.50±0.10(Predicted)